Cas no 119209-96-0 (Ethanone,1-(2-thietanyl)-)

• Product Name: Ethanone,1-(2-thietanyl)-
• CAS No: 119209-96-0
• MF: C₅H₈OS
• MW: 116.181420326233
• CID: 132115
• PubChem ID: 526187
• Update Time: 2025-04-19

Ethanone,1-(2-thietanyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2-thietanyl)-
• Ethanone, 1-(2-thietanyl)- (9CI)
• 2-acetylthietane
• 1-(thietan-2-yl)ethan-1-one
• xi-2-Acetylthietane
• CHEBI:193951
• 1-(thietan-2-yl)ethanone
• LHLNSXFHEGETML-UHFFFAOYSA-N
• Ethanone,1-(2-thietanyl)-(9ci)
• 119209-96-0

• Inchi： 1S/C5H8OS/c1-4(6)5-2-3-7-5/h5H,2-3H2,1H3
• InChI Key： LHLNSXFHEGETML-UHFFFAOYSA-N
• SMILES： S1CCC1C(C)=O

Computed Properties

• Exact Mass: 116.02964
• Monoisotopic Mass: 116.02958605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 90.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thietanes